2-((difluoromethyl)sulfonyl)-N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)benzamide

• IUPAC Name: 2-(difluoromethylsulfonyl)-N-[(4-hydroxyoxan-4-yl)methyl]benzamide
• InChI: InChI=1S/C14H17F2NO5S/c15-13(16)23(20,21)11-4-2-1-3-10(11)12(18)17-9-14(19)5-7-22-8-6-14/h1-4,13,19H,5-9H2,(H,17,18)
• InChI Key: GBPOOQRISKABHL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C2=CC=CC=C2S(=O)(=O)C(F)F)O
• Molecular Formula: C14H17F2NO5S
• Molecular Weight: 349.35 g/mol

Description

2-((difluoromethyl)sulfonyl)-N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C14H17F2NO5S and its molecular weight is 349.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Imaging Agents

Compounds with difluoromethylsulfonyl groups have been synthesized for potential use as imaging agents. For instance, the synthesis of 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide as a new potential PET (Positron Emission Tomography) agent shows the utility of difluoromethylsulfonyl derivatives in cancer imaging (Wang et al., 2013). This demonstrates how the structural motif could be useful in developing novel imaging agents for medical diagnostics.

Chemical Synthesis and Material Science

Compounds with structural elements similar to 2-((difluoromethyl)sulfonyl)-N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)benzamide have been explored for their potential in various chemical syntheses and applications in material science. For example, the study of the formation of hex-2-enopyranosides from methyl 2,3-di-O-methanesulfonyl-α-D-glucopyranosides highlights the importance of sulfonyl groups in synthetic chemistry, leading to novel organic compounds (Fraser-Reid & Boctor, 1969). These synthetic routes could provide insights into the synthesis of complex molecules for pharmaceuticals and materials science.

Herbicidal Activity

Sulfonyl-containing compounds have also been studied for their herbicidal activity. A novel series of sulfonanilides, including difluoromethyl compounds, showed high activity against weeds, indicating the potential agricultural applications of such molecules (Yoshimura et al., 2011). This suggests that derivatives of this compound could be explored for developing new herbicides.

Advanced Materials and Nanotechnology

The development of novel sulfonated thin-film composite nanofiltration membranes with improved water flux for the treatment of dye solutions demonstrates the utility of sulfonated compounds in environmental and materials engineering (Liu et al., 2012). This area of research could benefit from the unique properties of this compound derivatives in creating more efficient and selective filtration systems.